Cas no 1706451-51-5 (3-(2-fluorobenzenesulfonyl)azetidine)

• Product Name: 3-(2-fluorobenzenesulfonyl)azetidine
• CAS No: 1706451-51-5
• MF: C₉H₁₀FNO₂S
• MW: 215.244604587555
• MDL: MFCD26793319
• CID: 5580310
• PubChem ID: 71778072
• Update Time: 2026-03-11

3-(2-fluorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-fluorophenyl)sulfonyl]azetidine
• Azetidine, 3-[(2-fluorophenyl)sulfonyl]-
• 3-(2-fluorobenzenesulfonyl)azetidine

• MDL： MFCD26793319
• Inchi： 1S/C9H10FNO2S/c10-8-3-1-2-4-9(8)14(12,13)7-5-11-6-7/h1-4,7,11H,5-6H2
• InChI Key： ZCCSLMINHGPOKZ-UHFFFAOYSA-N
• SMILES： N1CC(S(C2=CC=CC=C2F)(=O)=O)C1

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 388.9±42.0 °C(Predicted)
• pka: 7.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(2-fluorobenzenesulfonyl)azetidine

Introduction to 3-(2-fluorobenzenesulfonyl)azetidine (CAS No. 1706451-51-5)

3-(2-fluorobenzenesulfonyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1706451-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative combines a fluorinated aromatic sulfonyl group with an azetidine ring, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The compound’s molecular structure, featuring a fluorobenzenesulfonyl moiety attached to an azetidine scaffold, positions it as a candidate for further exploration in medicinal chemistry. The presence of the fluorine atom at the para position of the benzene ring is particularly noteworthy, as fluorine substitution can modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity to biological targets. These attributes make 3-(2-fluorobenzenesulfonyl)azetidine a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their roles as antimicrobial agents, diuretics, and inhibitors of various enzymes and receptors. The incorporation of an azetidine ring into this framework introduces additional conformational flexibility, which may enhance binding interactions with biological targets. This structural feature has been leveraged in the design of kinase inhibitors, protease inhibitors, and other pharmacologically active molecules.

Current research in medicinal chemistry increasingly focuses on developing small-molecule inhibitors that target protein-protein interactions and post-translational modifications. The unique structural motif of 3-(2-fluorobenzenesulfonyl)azetidine aligns well with these trends. For instance, its sulfonamide group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in protein binding pockets. Meanwhile, the azetidine ring provides a rigid yet adaptable scaffold that can be fine-tuned to optimize receptor binding.

One of the most compelling aspects of this compound is its potential utility in addressing unmet medical needs. For example, studies have demonstrated that fluorinated sulfonamides exhibit enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. This observation is particularly relevant in the context of drug development, where optimizing pharmacokinetic profiles is critical for therapeutic success. The fluorobenzenesulfonyl group in 3-(2-fluorobenzenesulfonyl)azetidine may contribute to these desirable properties while simultaneously modulating target engagement.

The azetidine ring itself is a privileged scaffold in drug discovery due to its ability to mimic larger cyclic structures such as piperidines and pyrrolidines. These heterocycles are prevalent in biologically active compounds and often contribute to oral bioavailability and metabolic stability. By integrating an azetidine moiety with a sulfonamide group, researchers can create molecules with enhanced affinity for specific biological targets while maintaining favorable pharmacokinetic properties.

Recent advances in computational chemistry have further accelerated the discovery of novel scaffolds like 3-(2-fluorobenzenesulfonyl)azetidine. Molecular modeling techniques allow researchers to predict how modifications to the core structure will affect binding affinity and other key properties. These tools have been instrumental in identifying lead compounds for further optimization. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit potent activity against certain kinases or proteases.

In addition to its potential as a standalone therapeutic agent, 3-(2-fluorobenzenesulfonyl)azetidine may serve as a building block for more complex drug candidates. Medicinal chemists often use such core structures as starting points for iterative design processes aimed at improving potency, selectivity, and pharmacokinetic profiles. The combination of a fluorobenzenesulfonyl group with an azetidine ring provides numerous opportunities for functionalization while maintaining structural integrity.

The synthesis of this compound presents an interesting challenge for organic chemists due to the need to construct both the azetidine ring and the sulfonamide moiety efficiently. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures like this one through multi-step synthetic routes that employ transition-metal catalysis or enzymatic transformations. Such innovations are critical for enabling rapid exploration of chemical space during drug discovery efforts.

Evaluation of 3-(2-fluorobenzenesulfonyl)azetidine’s biological activity has begun in several research laboratories worldwide. Preliminary studies suggest that it exhibits inhibitory effects against certain enzymes relevant to inflammation or cancer progression. While these findings are promising, further investigation is required to fully elucidate its mechanism of action and therapeutic potential across different disease models.

The role of fluorine substitution in modulating biological activity cannot be overstated when discussing compounds like this one. Fluorine atoms can influence electronic distribution within molecules through hyperconjugation effects or by participating directly in hydrogen bonding interactions with polar residues on biological targets. The strategic placement of fluorine at specific positions on aromatic rings has been shown to enhance binding affinities by several orders of magnitude—a critical factor when designing high-affinity drug candidates.

The integration of computational biology approaches into early-stage drug discovery programs has also contributed significantly to understanding how compounds like 3-(2-fluorobenzenesulfonyl)azetidine interact with biological systems at both atomic and molecular levels. Techniques such as X-ray crystallography combined with molecular dynamics simulations provide detailed insights into ligand-receptor interactions that inform subsequent rounds of optimization aimed at improving efficacy while minimizing off-target effects.

As interest continues unabated among academic institutions pharmaceutical companies invest heavily into exploring new chemical entities there remains considerable room for innovation around scaffolds similar to 3-(2-fluorobenzenesulfonyl)azetidine . Its unique combination structural features offers compelling advantages making it worth investigating deeper future works likely reveal additional applications across multiple therapeutic areas where sulfonamide derivatives play important roles currently